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Compound of Interest

Compound Name: Cesium oxalate

Cat. No.: B095611 Get Quote

Cesium oxalate (Cs₂C₂O₄) is an inorganic salt that is gaining traction in various scientific

fields, from organic synthesis to materials science. For researchers, scientists, and drug

development professionals, a thorough understanding of its properties, synthesis, and

applications is crucial for leveraging its unique characteristics. This technical guide provides an

in-depth overview of cesium oxalate, with a focus on its identification, synthesis, and key

applications, including detailed experimental protocols and relevant biological signaling

pathways.

Identification and Chemical Properties
The primary identifier for anhydrous cesium oxalate is CAS Number 1068-63-9.[1][2][3][4][5] It

is important to note that the CAS Number 18365-41-8 is also frequently associated with

cesium oxalate and is often listed as a synonym.[6][7] The monohydrate form of cesium
oxalate has the CAS Number 16799-57-8.

Below is a summary of the key chemical and physical properties of cesium oxalate:
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Property Value Reference(s)

Chemical Formula Cs₂C₂O₄ [6]

Molecular Weight 353.83 g/mol [4][6]

Appearance White powder/solid [6][8]

Solubility in Water 76 g/100 mL at 25 °C [9]

EC Number 213-950-8 [4]

InChI Key
HEQUOWMMDQTGCX-

UHFFFAOYSA-L
[4]

SMILES
[Cs+].[Cs+].

[O-]C(=O)C([O-])=O
[4]

Synthesis of Cesium Oxalate
Cesium oxalate can be synthesized through various methods. Two common laboratory-scale

procedures are detailed below.

Experimental Protocol 1: Synthesis from Cesium
Carbonate and Oxalic Acid
This method involves the reaction of cesium carbonate with oxalic acid in an aqueous solution.

[9]

Materials:

Cesium carbonate (Cs₂CO₃)

Oxalic acid dihydrate (H₂C₂O₄·2H₂O)

Deionized water

Procedure:
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Dissolve a stoichiometric amount of cesium carbonate in deionized water in a reaction

vessel.

Separately, prepare a saturated aqueous solution of oxalic acid dihydrate.

Slowly add the oxalic acid solution to the cesium carbonate solution while stirring

continuously. Carbon dioxide gas will evolve.

Continue stirring the mixture at room temperature for 1-2 hours to ensure the reaction goes

to completion.

The resulting product, cesium oxalate monohydrate, can be isolated by evaporation of the

water. The reaction is as follows: Cs₂CO₃ + H₂C₂O₄·2H₂O → Cs₂C₂O₄·H₂O + CO₂ + 2H₂O.

[9]

Experimental Protocol 2: Synthesis from Cesium
Carbonate, CO₂, and H₂
A patented method describes the synthesis of cesium oxalate from cesium carbonate using

carbon dioxide and hydrogen gas at elevated temperature and pressure.[10]

Materials:

Cesium carbonate (Cs₂CO₃)

Carbon dioxide (CO₂) gas

Hydrogen (H₂) gas

Methanol (for subsequent conversion, if desired)

Procedure:

Add 500 mg (0.15 mmol) of cesium carbonate to a 100 mL Parr reactor within a glove box.

Charge the reactor with CO₂ gas to a pressure of 35 bar (3.5 MPa) and H₂ gas to a pressure

of 1 bar (0.1 MPa).
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Heat the mixture to 325 °C and stir for 1-2 hours.

Cool the reactor to room temperature and then depressurize.

The resulting reaction mixture will contain cesium oxalate, along with cesium formate and

cesium bicarbonate. Further purification steps may be required depending on the desired

purity.

Applications in Organic Synthesis: Radical
Deoxychlorination
A significant application of cesium oxalate in modern organic synthesis is as a precursor for

the radical deoxychlorination of alcohols. This method provides a valuable alternative to

traditional deoxychlorination reactions that proceed through heterolytic mechanisms.

Experimental Protocol: Radical Deoxychlorination of a
Tertiary Alcohol
The following is a general procedure adapted from the work of Su, J. Y., et al. (2018) for the

radical deoxychlorination of a tertiary alcohol.

Materials:

Tertiary alcohol-derived cesium oxalate

Ethyl trichloroacetate (ETCA) as the chlorine source

Photocatalyst (e.g., an iridium-based catalyst, though some reactions can proceed without it)

Solvent (e.g., 1,4-dioxane)

Blue LED lamp for irradiation

Standard laboratory glassware for inert atmosphere reactions

Procedure:
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In a nitrogen-filled glovebox, add the cesium oxalate derivative of the tertiary alcohol (1.1

equivalents) to an oven-dried reaction vial equipped with a stir bar.

Add the photocatalyst, if required.

Add the solvent (e.g., 1,4-dioxane) to the vial.

Add ethyl trichloroacetate (1.0 equivalent) to the reaction mixture.

Seal the vial and remove it from the glovebox.

Place the vial in a photoreactor equipped with a blue LED lamp and a cooling fan to maintain

a constant temperature (e.g., 27 °C).

Irradiate the reaction mixture with the blue LED light for 4 hours for tertiary alcohol-derived

oxalates (24 hours for secondary).

After the reaction is complete, quench the reaction and perform a workup, typically involving

extraction with an organic solvent (e.g., diethyl ether), drying of the organic phase, and

removal of the solvent under reduced pressure.

Purify the crude product by silica gel chromatography to obtain the desired alkyl chloride.

Reaction Setup (Inert Atmosphere) Photoreaction Workup and Purification

Add Cesium Oxalate Derivative to Vial Add Photocatalyst (optional) Add Solvent (e.g., 1,4-dioxane) Add Ethyl Trichloroacetate Seal Vial Irradiate with Blue LED (4-24h at 27°C) Quench Reaction Aqueous Workup and Extraction Dry and Concentrate Silica Gel Chromatography Purified Alkyl Chloride

Click to download full resolution via product page

Workflow for Radical Deoxychlorination using Cesium Oxalate.

Potential Applications in Drug Development and
Biological Interactions
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While specific applications of cesium oxalate in drug formulations are still emerging, it is being

explored for its potential to enhance the solubility and bioavailability of therapeutic agents. The

oxalate moiety itself is known to interact with biological systems.

Oxalate-Induced Cellular Signaling Pathways
Oxalate has been shown to induce cellular stress and activate specific signaling pathways in

renal epithelial cells, which is of interest to researchers in nephrology and drug-induced

nephrotoxicity. Exposure to oxalate can lead to the activation of p38 mitogen-activated protein

kinase (MAPK) and c-Jun N-terminal kinase (JNK) signaling pathways. These pathways are

involved in cellular responses to stress, inflammation, and apoptosis.

MAPK Signaling Cascade
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Re-initiation of DNA Synthesis
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Altered Gene Expression Apoptosis

contributes to
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Oxalate-Induced p38 MAPK and JNK Signaling Pathways.

Safety Information
Cesium oxalate is classified as harmful if swallowed or in contact with skin.[4][6] It is essential

to handle this compound with appropriate personal protective equipment (PPE), including

gloves, eye protection, and a dust mask.[4] It should be stored in a tightly closed container in a

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b095611?utm_src=pdf-body
https://www.benchchem.com/product/b095611?utm_src=pdf-body-img
https://www.benchchem.com/product/b095611?utm_src=pdf-body
https://www.researchgate.net/publication/370955858_High_cancer_selectivity_and_improving_drug_release_from_mesoporous_silica_nanoparticles_in_the_presence_of_human_serum_albumin_in_cisplatin_carboplatin_oxaliplatin_and_oxalipalladium_treatment
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2025.1577331/full
https://www.researchgate.net/publication/370955858_High_cancer_selectivity_and_improving_drug_release_from_mesoporous_silica_nanoparticles_in_the_presence_of_human_serum_albumin_in_cisplatin_carboplatin_oxaliplatin_and_oxalipalladium_treatment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


dry, well-ventilated place. For detailed safety information, always consult the Safety Data Sheet

(SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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